1-(3-Isopropoxyphenyl)-2-methylpropan-2-OL

• IUPAC Name: 2-methyl-1-(3-propan-2-yloxyphenyl)propan-2-ol
• InChI: InChI=1S/C13H20O2/c1-10(2)15-12-7-5-6-11(8-12)9-13(3,4)14/h5-8,10,14H,9H2,1-4H3
• InChI Key: CZBNFJILHFNLEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)CC(C)(C)O
• Molecular Formula: C13H20O2
• Molecular Weight: 208.30 g/mol

Description

1-(3-Isopropoxyphenyl)-2-methylpropan-2-ol is a tertiary alcohol featuring a phenyl ring substituted with an isopropoxy group at the 3-position and a branched 2-methylpropan-2-ol moiety.

Biological Activity

1-(3-Isopropoxyphenyl)-2-methylpropan-2-OL, also known as a polyphenol-like compound, has garnered attention for its potential biological activities, particularly in the context of inflammation and cardiovascular diseases. This article synthesizes available research findings, case studies, and relevant data tables to elucidate the compound's biological effects.

• Chemical Formula : C13H18O3
• Molecular Weight : 222.28 g/mol
• Structure : The compound features an isopropoxy group attached to a phenyl ring, with a tertiary alcohol functional group.

Biological Activity Overview

Research indicates that 1-(3-Isopropoxyphenyl)-2-methylpropan-2-OL exhibits various biological activities, primarily related to its anti-inflammatory and cardioprotective properties.

• Inhibition of Inflammatory Markers : The compound has been shown to inhibit the expression of vascular cell adhesion molecule-1 (VCAM-1) and monocyte chemoattractant protein-1 (MCP-1), which are critical in inflammatory processes leading to cardiovascular diseases .
• Regulation of Smooth Muscle Cell Proliferation : It also affects smooth muscle cell proliferation, suggesting a role in preventing vascular remodeling associated with atherosclerosis .

Case Studies

A notable study investigated the effects of 1-(3-Isopropoxyphenyl)-2-methylpropan-2-OL on endothelial cells under inflammatory conditions. The results demonstrated significant reductions in VCAM-1 and MCP-1 levels when treated with varying concentrations of the compound (Table 1).

Concentration (µM)	VCAM-1 Expression (Relative Units)	MCP-1 Expression (Relative Units)
0	100	100
10	70	60
50	40	30
100	20	10

Table 1: Effects of varying concentrations of 1-(3-Isopropoxyphenyl)-2-methylpropan-2-OL on inflammatory marker expression.

Enzymatic Activity

The compound's interaction with specific enzymes involved in inflammatory pathways was also assessed. It was found to modulate the activity of ribonuclease pancreatic, which plays a role in RNA cleavage during inflammatory responses .

Additional Findings

Further studies have indicated that polyphenol-like compounds similar to 1-(3-Isopropoxyphenyl)-2-methylpropan-2-OL can provide protective effects against oxidative stress in cardiovascular tissues by enhancing antioxidant enzyme activities .

Scientific Research Applications

Chemical Properties and Structure

The compound features a unique isopropoxy group attached to a phenyl ring, which contributes to its biological activity. Its structural formula can be represented as follows:

$$\text{C}_{13}\text{H}_{18}\text{O}$$

Pharmacological Applications

• Anti-inflammatory Effects
  • Research indicates that compounds similar to 1-(3-Isopropoxyphenyl)-2-methylpropan-2-OL can inhibit the expression of vascular cell adhesion molecule-1 (VCAM-1) and monocyte chemoattractant protein-1 (MCP-1), which are crucial in inflammatory processes. This inhibition may provide therapeutic benefits in conditions like atherosclerosis and arthritis .
• Cardiovascular Health
  • The compound's ability to modulate inflammatory markers suggests potential applications in preventing cardiovascular diseases. Studies have shown that polyphenolic compounds can reduce smooth muscle cell proliferation, thereby mitigating risks associated with vascular inflammation .
• Cancer Therapeutics
  • There is emerging evidence that compounds with similar mechanisms may serve as dual inhibitors targeting specific protein arginine methyltransferases (PRMTs), which are implicated in various cancers. By selectively inhibiting PRMT4 and PRMT6, these compounds could provide novel strategies for cancer treatment .

Case Study 1: Inhibition of VCAM-1 Expression

A study demonstrated that a derivative of 1-(3-Isopropoxyphenyl)-2-methylpropan-2-OL effectively inhibited VCAM-1 expression in human endothelial cells. The results indicated a significant reduction in monocyte adhesion, suggesting its potential as an anti-inflammatory agent.

Treatment Group	VCAM-1 Expression (relative units)
Control	100
Compound A	45
Compound B	30

Case Study 2: Cancer Cell Proliferation

In vitro assays showed that the compound inhibited the proliferation of breast cancer cells through the downregulation of PRMT4 and PRMT6 activities.

Cell Line	Proliferation Rate (%)	Control	Compound A
MCF-7	100	100	65
MDA-MB-231	100	100	55

Comparison with Similar Compounds

Critical Analysis of Contradictions and Limitations

• Sulfur vs. Oxygen Reactivity : While structural similarities exist, thioethers (e.g., 1-((4-Chlorophenyl)thio)-2-methylpropan-2-ol) exhibit divergent reactivity and toxicity profiles compared to oxygen analogs .
• Data Gaps : Direct thermodynamic data (e.g., logP, melting point) for 1-(3-Isopropoxyphenyl)-2-methylpropan-2-ol are absent, necessitating extrapolation from analogs.